Cas no 752213-27-7 (9-methyl-9H-Pyrido[3,4-b]indole hydrochloride)

• Product Name: 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride
• CAS No: 752213-27-7
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD22376560
• CID: 1065539
• PubChem ID: 12759055
• Update Time: 2025-10-31

9-methyl-9H-Pyrido[3,4-b]indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride
• 9-methylpyrido[3,4-b]indole,hydrochloride
• 752213-27-7
• SCHEMBL3333705
• AMY36769
• 9-METHYL-9H-PYRIDO[3,4-B]INDOLE HCL
• 9-METHYL-9H-PYRIDO[3,4-B]INDOLEHCL
• 9-methylpyrido[3,4-b]indole;hydrochloride
• DB-360112

• MDL： MFCD22376560
• Inchi： 1S/C12H10N2.ClH/c1-14-11-5-3-2-4-9(11)10-6-7-13-8-12(10)14;/h2-8H,1H3;1H
• InChI Key： LIJMJBPQJQWHNK-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C2C=NC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 218.0610761g/mol
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride

Introduction to 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride (CAS No. 752213-27-7) and Its Emerging Applications in Chemical Biology

9-methyl-9H-Pyrido[3,4-b]indole hydrochloride, identified by the chemical abstracts service number 752213-27-7, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyridoindole class, a scaffold that has been extensively studied for its role in modulating various biological pathways. The presence of a methyl group at the 9-position and the hydrochloride salt form enhance its solubility and bioavailability, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The pyridoindole core structure, characterized by a fused ring system consisting of a pyridine and an indole moiety, is known for its versatility in interacting with biological targets. Specifically, 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride has been implicated in several preclinical studies as a potential modulator of enzyme activity and receptor binding. Its molecular framework suggests interactions with proteins involved in signal transduction, making it a valuable tool for exploring mechanisms underlying various diseases.

Recent advancements in computational chemistry have enabled more precise modeling of the interactions between 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride and biological targets. These studies have highlighted its potential as an inhibitor of enzymes such as Janus kinases (JAKs), which are aberrantly activated in conditions like inflammation and autoimmune disorders. The ability to modulate JAK activity could lead to novel therapeutic strategies for treating these conditions without the side effects associated with traditional immunosuppressants.

In addition to its kinase inhibition properties, 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride has shown promise in preclinical models as a scaffold for developing treatments against neurological disorders. The compound’s ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been explored in studies aimed at addressing cognitive impairments and neurodegenerative diseases. The structural flexibility of the pyridoindole moiety allows for modifications that can fine-tune its pharmacological profile, enhancing its efficacy while minimizing off-target effects.

The synthesis of 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride (CAS No. 752213-27-7) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed coupling reactions, have been employed to optimize the production process. These techniques not only improve efficiency but also reduce the environmental impact of manufacturing this compound.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form also facilitates easier handling and storage, which is critical for both research purposes and potential clinical applications. The solubility profile of 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride in both aqueous and organic solvents further broadens its utility in various experimental settings.

Current research is focused on expanding the pharmacological profile of 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride by exploring derivatives that exhibit enhanced potency or selectivity. Structure-activity relationship (SAR) studies are being conducted to identify key structural features that contribute to its biological activity. These efforts aim to develop next-generation compounds with improved therapeutic potential.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride by allowing rapid assessment of their activity against multiple targets. HTS has identified several derivatives with promising profiles that are now undergoing further optimization. This approach leverages automation and robotics to screen thousands of compounds efficiently, significantly reducing the time required to identify lead candidates for drug development.

The safety profile of 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride is another critical aspect being evaluated through comprehensive toxicology studies. Preclinical toxicology assessments include acute toxicity tests, chronic toxicity studies, and genotoxicity evaluations to ensure that the compound is safe for further development. These studies provide essential data for regulatory submissions and help guide decisions regarding clinical trials.

The potential applications of 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique chemical properties make it a versatile building block for designing novel materials with specific functionalities. For instance, derivatives of this compound have shown promise as ligands in catalytic systems where precise molecular recognition is required.

Collaborative efforts between academic researchers and industry scientists are driving innovation in the field of pyridoindole derivatives. These partnerships facilitate the exchange of knowledge and resources, accelerating the translation of laboratory discoveries into tangible therapeutic solutions. The collaborative approach also ensures that research is conducted ethically and responsibly, adhering to stringent regulatory standards.

The future prospects for 9-methyl-9H-Pyrido[3,4-b]indole hydrochloride (CAS No. 752213-27-7) are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound’s potential for improving human health. Continued investment in research infrastructure and interdisciplinary collaboration will be key to realizing these advancements.